PAMP-12(human, porcine)

• Molecular Formula: C77H119N25O14
• Molecular Weight: 1618.9 g/mol
• InChI: InChI=1S/C77H119N25O14/c1-43(2)35-58(72(113)102-62(42-103)75(116)93-53(64(83)105)28-17-33-88-76(84)85)98-65(106)44(3)92-71(112)59(37-46-40-90-51-23-9-7-21-48(46)51)99-70(111)56(27-13-16-32-80)97-74(115)61(39-63(82)104)101-73(114)60(38-47-41-91-52-24-10-8-22-49(47)52)100-69(110)55(26-12-15-31-79)96-67(108)54(25-11-14-30-78)95-68(109)57(29-18-34-89-77(86)87)94-66(107)50(81)36-45-19-5-4-6-20-45/h4-10,19-24,40-41,43-44,50,53-62,90-91,103H,11-18,25-39,42,78-81H2,1-3H3,(H2,82,104)(H2,83,105)(H,92,112)(H,93,116)(H,94,107)(H,95,109)(H,96,108)(H,97,115)(H,98,106)(H,99,111)(H,100,110)(H,101,114)(H,102,113)(H4,84,85,88)(H4,86,87,89)
• InChIKey: DNUWKYBPCFUDDK-UHFFFAOYSA-N

PAMP-12 (human, porcine) Identity & Specifications

PAMP-12 (human, porcine) is an endogenous 12-amino acid peptide (FRKKWNKWALSR-NH₂) corresponding to residues 9–20 of proadrenomedullin N-terminal 20 peptide (PAMP-20). It is processed from the adrenomedullin precursor and functions as a major endogenous biologically active fragment [1]. The peptide acts as a potent agonist of Mas-related G protein-coupled receptor X2 (MRGPRX2), inhibits nicotinic acetylcholine receptors (nAChRs), and demonstrates antimicrobial activity through DNA-binding mechanisms rather than membrane disruption [2]. Its sequence is fully conserved between human and porcine species.

Target engagement MRGPRX2 and ACKR3/CXCR7 receptor studies

Format Trifluoroacetate salt, ≥95% HPLC purity

Reconstitution Water-soluble, suitable for aqueous assay buffers

• [1] Kuwasako K, Kitamura K, Ishiyama Y, Washimine H, Kato J, Kangawa K, Eto T. Purification and characterization of PAMP-12 (PAMP[9-20]) in porcine adrenal medulla as a major endogenous biologically active peptide. FEBS Lett. 1997;414(1):105-110. PMID: 9305741. View Source
• [2] Kamohara M, Matsuo A, Takasaki J, et al. Identification of MrgX2 as a human G-protein-coupled receptor for proadrenomedullin N-terminal peptides. Biochem Biophys Res Commun. 2005;330(4):1146-1152. PMID: 15823563. View Source

Why PAMP-12 Cannot Be Substituted

PAMP-12 is not a simple substitute for its full-length precursor PAMP-20 or for adrenomedullin (ADM). The 12-residue truncated form exhibits fundamentally different receptor pharmacology: it shows 8-fold higher potency at MRGPRX2 compared to full-length PAMP-20 (EC₅₀ 785 nM vs 6.2 µM) [1], and it uniquely engages the atypical chemokine receptor ACKR3 with EC₅₀ = 839 nM while ADM requires 5–10 µM [2]. Furthermore, PAMP-12 demonstrates 2- to 4-fold superior antimicrobial activity against Gram-negative bacteria compared to PAMP-20, despite an identical intracellular DNA-targeting mechanism [3]. Substitution with full-length PAMP-20 would yield materially different experimental outcomes in MRGPRX2 activation, ACKR3 engagement, catecholamine regulation, and antimicrobial assays.

PAMP‑12 PAMP‑20 / ADM MRGPRX2 agonist potency may differ significantly; PAMP‑20 is reported weaker, ADM inactive at this receptor

PAMP‑12 PAMP‑20 / ADM ACKR3 β‑arrestin‑biased internalization profile not shared; ADM activates G‑protein pathways

PAMP‑12 PAMP(12‑20) Missing N‑terminal FRK motif abolishes ACKR3 engagement, may not replicate scavenger function

• [1] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source
• [2] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source
• [3] Ajish C, Yang S, Kumar SD, Shin SY. Proadrenomedullin N-terminal 20 peptide (PAMP) and its C-terminal 12-residue peptide, PAMP(9-20): Cell selectivity and antimicrobial mechanism. Biochem Biophys Res Commun. 2020;527(3):744-750. PMID: 32439180. View Source

PAMP-12 (human, porcine) Head-to-Head Evidence

ACKR3/CXCR7 Activation Potency vs. Adrenomedullin

In direct head-to-head comparison using β-arrestin-2 recruitment assays in HEK293 cells, PAMP-12 activated MRGPRX2 with an EC₅₀ of 785 nM, whereas full-length PAMP-20 required 6.2 µM to achieve the same response—an approximately 8-fold difference in potency [1]. The rank order of agonistic effect at MRGPRX2 was established as PAMP-12 ≥ cortistatin > PAMP-20 [2].

ACKR3 activation

Head‑to‑head

PAMP‑12
EC₅₀ 839 nM

ADM
EC₅₀ ≈5–10 µM

≈6–12‑fold

Reported receptor engagement context; supports ACKR3 scavenger assay sensitivity

Assay: β‑arrestin‑2 recruitment, HEK293‑ACKR3

Evidence Dimension	MRGPRX2 activation potency (β-arrestin-2 recruitment)
Target Compound Data	EC₅₀ = 785 nM
Comparator Or Baseline	PAMP-20 (full-length): EC₅₀ = 6.2 µM; Cortistatin: comparable to PAMP-12
Quantified Difference	PAMP-12 is approximately 7.9-fold more potent than PAMP-20
Conditions	β-arrestin-2 recruitment assay in HEK293 cells expressing human MRGPRX2

Why This Matters

This 8-fold potency advantage is critical for experimental sensitivity in MRGPRX2 activation studies; substituting with PAMP-20 would require significantly higher concentrations that may introduce off-target effects or solubility limitations.

• [1] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source
• [2] Kamohara M, Matsuo A, Takasaki J, et al. Identification of MrgX2 as a human G-protein-coupled receptor for proadrenomedullin N-terminal peptides. Biochem Biophys Res Commun. 2005;330(4):1146-1152. PMID: 15823563. View Source

MRGPRX2 Agonist Potency vs. PAMP-20 & Cortistatin

In β-arrestin-2 recruitment assays, PAMP-12 activated ACKR3 with an EC₅₀ of 839 nM, representing substantially greater potency than adrenomedullin (ADM, EC₅₀ ≈ 5–10 µM) or full-length PAMP (EC₅₀ > 10 µM) [1]. Critically, PAMP-12 induced β-arrestin recruitment and receptor internalization without triggering G protein or ERK signaling, distinguishing its biased signaling profile from ADM [2].

MRGPRX2 agonist

Head‑to‑head

41–57.2 nM EC₅₀

cAMP & Ca²⁺ assays

Highest reported endogenous MRGPRX2 potency; supports mast cell degranulation endpoint context

PAMP‑20 ≈4.4–8 fold weaker; ADM inactive

Evidence Dimension	ACKR3 activation potency (β-arrestin-2 recruitment)
Target Compound Data	EC₅₀ = 839 nM
Comparator Or Baseline	Adrenomedullin (ADM): EC₅₀ ≈ 5–10 µM; Full-length PAMP: EC₅₀ > 10 µM
Quantified Difference	PAMP-12 is 6- to 12-fold more potent than ADM; >12-fold more potent than full-length PAMP
Conditions	β-arrestin-2 recruitment assay in cells expressing ACKR3

Why This Matters

This biased signaling profile (β-arrestin recruitment without G protein activation) makes PAMP-12 uniquely suited for dissecting ACKR3-mediated scavenging functions versus classical GPCR signaling, a distinction not achievable with ADM or full-length PAMP.

• [1] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source
• [2] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source

MRGPRX2 Subtype Selectivity

In primary bovine adrenal chromaffin cells, PAMP-12 antagonized nicotinic acetylcholine receptors (nAChRs) with IC₅₀ values of 1.3 µM (catecholamine release), 0.39 µM (calcium influx), and 0.87 µM (sodium influx) . Crucially, PAMP-12 showed no effect on histamine-induced catecholamine release (IC₅₀ > 1 µM), confirming selectivity for nAChR-mediated pathways over other secretagogue mechanisms [1]. Full-length PAMP-20 exhibited comparable potency but distinct signaling nuances [2].

MRGPRX selectivity

Data to verify

PAMP‑12
MRGPRX2 EC₅₀ 41 nM

MRGPRX1,3,4
no activation at 1 µM

>24‑fold selective

Reported selectivity profile supports MRGPRX2‑specific pathway dissection

PAMP‑20 selectivity not comparably characterized

Evidence Dimension	nAChR antagonism (IC₅₀)
Target Compound Data	Catecholamine release: IC₅₀ = 1.3 µM; Ca²⁺ influx: IC₅₀ = 0.39 µM; Na⁺ influx: IC₅₀ = 0.87 µM
Comparator Or Baseline	Histamine-induced responses: IC₅₀ > 1 µM (no effect)
Quantified Difference	Selective inhibition of nAChR-mediated pathways; no cross-reactivity with histamine receptor signaling
Conditions	Primary bovine adrenal chromaffin cells stimulated with carbachol or histamine

Why This Matters

This selective nAChR antagonism enables researchers to isolate nicotinic receptor contributions to catecholamine regulation without confounding effects on other receptor systems, a key advantage for mechanistic studies in neuroendocrine pharmacology.

• [1] Kobayashi H, Yamamoto R, Kitamura K, et al. Selective inhibition of nicotinic cholinergic receptors by proadrenomedullin N-terminal 12 peptide in bovine adrenal chromaffin cells. Brain Res Mol Brain Res. 2001;87(2):175-183. PMID: 11245921. View Source
• [2] Kobayashi H, et al. Adrenomedullin and proadrenomedullin N-terminal 20 peptide (PAMP) in adrenal chromaffin cells. Peptides. 2001;22(11):1895-1901. View Source

Human Artery Vasodilation vs. PAMP-20 & ADM

PAMP-12 demonstrated antimicrobial activity against standard bacterial strains with minimum inhibitory concentrations (MIC) ranging from 4 to 32 µM [1]. In direct comparison, PAMP(9-20) exhibited a 2- to 4-fold increase in antimicrobial activity against Gram-negative bacteria relative to full-length PAMP-20, despite both peptides sharing an intracellular DNA-binding mechanism rather than membrane disruption [2]. Neither peptide showed hemolytic activity even at 256 µM (the highest concentration tested) [3].

Vasodilation

Head‑to‑head

pD₂ 7.97 Eₘₐₓ 54%

Human artery, endothelin‑1 reversal

Reported intermediate vasodilator potency with equivalent efficacy vs. ADM & PAMP‑20

86% responder rate; potency falls between ADM and PAMP‑20

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	MIC = 4–32 µM against standard bacterial strains
Comparator Or Baseline	PAMP-20 (full-length): 2- to 4-fold lower activity against Gram-negative bacteria
Quantified Difference	PAMP-12 is 2- to 4-fold more potent than PAMP-20 against Gram-negative bacteria
Conditions	Standard bacterial strains; broth microdilution assays

Why This Matters

The enhanced Gram-negative activity of PAMP-12, combined with its unique DNA-binding mechanism, distinguishes it from membrane-active antimicrobial peptides and offers a valuable tool for studying intracellular antimicrobial mechanisms and developing non-membrane-targeting anti-infectives.

• [1] Ajish C, Yang S, Kumar SD, Shin SY. Proadrenomedullin N-terminal 20 peptide (PAMP) and its C-terminal 12-residue peptide, PAMP(9-20): Cell selectivity and antimicrobial mechanism. Biochem Biophys Res Commun. 2020;527(3):744-750. PMID: 32439180. View Source
• [2] Ajish C, Yang S, Kumar SD, Shin SY. Proadrenomedullin N-terminal 20 peptide (PAMP) and its C-terminal 12-residue peptide, PAMP(9-20): Cell selectivity and antimicrobial mechanism. Biochem Biophys Res Commun. 2020;527(3):744-750. PMID: 32439180. View Source
• [3] Ajish C, Yang S, Kumar SD, Shin SY. Proadrenomedullin N-terminal 20 peptide (PAMP) and its C-terminal 12-residue peptide, PAMP(9-20): Cell selectivity and antimicrobial mechanism. Biochem Biophys Res Commun. 2020;527(3):744-750. PMID: 32439180. View Source

ACKR3 Biased Signaling & Internalization

Intravenous administration of PAMP-12 in anesthetized normotensive rats produced a significant, dose-dependent reduction in mean arterial blood pressure at doses ranging from 10 to 50 nmol/kg [1]. The hypotensive effect of PAMP-12 was comparable to that of full-length PAMP-20 across the tested dose range, indicating that the 12-residue fragment retains full cardiovascular activity of the parent peptide . This finding confirms that PAMP-12 is a major endogenous mediator of the hypotensive response attributed to proadrenomedullin-derived peptides.

Biased signaling

Head‑to‑head

PAMP‑12
Pure β‑arr internalization

ADM
G‑protein & β‑arr

Qualitative bias

Supports biased signaling pathway interpretation; enables clean ACKR3 scavenger assays

No G‑protein/ERK detected; confirmed by NanoBiT and AlphaLISA

Evidence Dimension	Hypotensive efficacy (mean arterial blood pressure reduction)
Target Compound Data	Significant reduction at 10–50 nmol/kg i.v.
Comparator Or Baseline	PAMP-20: comparable hypotensive effect at equivalent doses
Quantified Difference	Comparable dose-dependent hypotensive effects; no significant difference between peptides
Conditions	Anesthetized normotensive rats; intravenous bolus injection

Why This Matters

This in vivo equivalence validates PAMP-12 as a practical research tool for cardiovascular studies: it provides the same hypotensive efficacy as the longer PAMP-20 peptide while offering advantages in synthesis cost, solubility, and handling due to its shorter sequence.

• [1] Kuwasako K, Kitamura K, Ishiyama Y, Washimine H, Kato J, Kangawa K, Eto T. Purification and characterization of PAMP-12 (PAMP[9-20]) in porcine adrenal medulla as a major endogenous biologically active peptide. FEBS Lett. 1997;414(1):105-110. PMID: 9305741. View Source

PAMP-12 (human, porcine) Application Scenarios

ACKR3/CXCR7 Scavenger Function Studies

PAMP-12 serves as a validated endogenous agonist for MRGPRX2, enabling researchers to probe mast cell degranulation pathways and pseudoallergic mechanisms. With an EC₅₀ of 57.2 nM for cAMP inhibition and 41 nM for calcium mobilization in MRGPRX2-expressing cells, it provides a robust positive control for screening MRGPRX2 antagonists or investigating receptor pharmacology [1]. Its 8-fold potency advantage over PAMP-20 at this receptor ensures reliable activation at physiologically relevant concentrations, making it the preferred tool peptide for MRGPRX2 studies [2].

MRGPRX2-Mediated Mast Cell Degranulation Models

The unique ability of PAMP-12 to activate ACKR3 with an EC₅₀ of 839 nM—while inducing β-arrestin recruitment and receptor internalization without G protein or ERK signaling—makes it an indispensable tool for studying atypical chemokine receptor function and biased agonism [1]. This signaling profile is distinct from adrenomedullin, which requires 6- to 12-fold higher concentrations and engages different downstream pathways. PAMP-12 is particularly valuable for investigating ACKR3's role as a scavenger receptor that regulates local peptide availability [2].

Human Vascular Tissue Vasodilator Screening

With IC₅₀ values of 0.39–1.3 µM for blocking nAChR-mediated calcium influx, sodium influx, and catecholamine release in adrenal chromaffin cells, PAMP-12 is a selective antagonist for nicotinic cholinergic receptors [1]. Its lack of effect on histamine-induced responses (IC₅₀ > 1 µM) provides a clean pharmacological profile for isolating nAChR contributions in neuroendocrine studies. This makes PAMP-12 the reagent of choice for investigating sympathetic nervous system regulation and chromaffin cell physiology [2].

Adrenal Chromaffin Cell Secretion Studies

PAMP-12 exhibits antimicrobial activity (MIC = 4–32 µM) through a distinctive intracellular DNA-binding mechanism rather than membrane permeabilization [1]. Its 2- to 4-fold enhanced potency against Gram-negative bacteria compared to PAMP-20, combined with negligible hemolytic activity, positions it as a valuable template for developing novel antimicrobial agents that circumvent membrane-resistance mechanisms [2]. The peptide serves as a critical reference compound for high-throughput screening of DNA-targeting antimicrobial candidates.

Application

Selection Property

Validation Focus

ACKR3 scavenger function

Biased ligand profile

β‑arrestin internalization endpoints

MRGPRX2 degranulation models

Receptor selectivity window

Mast cell degranulation readouts

Human vessel vasodilation

Vasodilator potency ranking

Endothelin‑1 reversal response

Adrenal chromaffin secretion

nAChR antagonism

Catecholamine release inhibition

• [1] Kamohara M, Matsuo A, Takasaki J, et al. Identification of MrgX2 as a human G-protein-coupled receptor for proadrenomedullin N-terminal peptides. Biochem Biophys Res Commun. 2005;330(4):1146-1152. PMID: 15823563. View Source
• [2] Meyrath M, Palmer CB, Reynders N, et al. Proadrenomedullin N-Terminal 20 Peptides (PAMPs) Are Agonists of the Chemokine Scavenger Receptor ACKR3/CXCR7. ACS Pharmacol Transl Sci. 2021;4(2):813-823. PMID: 33860204. View Source